Cas no 150756-35-7 (Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]-)
Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]-
- 2-[2-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]ethoxy]acetic acid
- Efletirizine
- (2-(4-(Bis(p-fluorophenyl)methyl)-1-piperazinyl)ethoxy)acetic acid
- (2-{4-[bis(4-fluorophenyl)methyl]piperazin-1-yl}ethoxy)acetic acid
- Efletirizine [INN]
- Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]-
- SCHEMBL18816
- BAWMMJAUVBLLEE-UHFFFAOYSA-N
- AKOS003589046
- UNII-B6C301298G
- NS00120317
- Q27274429
- MFCD00868363
- Acetic acid, [2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]-
- Z970977022
- CHEMBL2104290
- 1-(4-(TRIFLUOROMETHYL)BENZYL)PIPERAZINE&
- 150756-35-7
- B6C301298G
- 2-(4-(bis(4-fluorophenyl)-methyl-1-piperazinyl)ethoxy)acetic acid
- DTXSID50164606
- FT-0722022
-
- Inchi: 1S/C21H24F2N2O3/c22-18-5-1-16(2-6-18)21(17-3-7-19(23)8-4-17)25-11-9-24(10-12-25)13-14-28-15-20(26)27/h1-8,21H,9-15H2,(H,26,27)
- InChI Key: BAWMMJAUVBLLEE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(CCOCC(=O)O)CC1
Computed Properties
- Exact Mass: 390.175
- Monoisotopic Mass: 390.175
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 53A^2
Experimental Properties
- Density: 1.256
- Boiling Point: 517.5°Cat760mmHg
- Flash Point: 266.7°C
- Refractive Index: 1.563
- PSA: 53.01000
- LogP: 2.64880
Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AA76059-1mg |
Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- |
150756-35-7 | 95% | 1mg |
$182.00 | 2024-04-20 | |
| A2B Chem LLC | AA76059-5mg |
Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- |
150756-35-7 | 95% | 5mg |
$358.00 | 2024-04-20 | |
| A2B Chem LLC | AA76059-10mg |
Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- |
150756-35-7 | 95% | 10mg |
$512.00 | 2024-04-20 | |
| A2B Chem LLC | AA76059-25mg |
Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- |
150756-35-7 | 95% | 25mg |
$776.00 | 2024-04-20 | |
| A2B Chem LLC | AA76059-50mg |
Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- |
150756-35-7 | 95% | 50mg |
$1055.00 | 2024-04-20 | |
| A2B Chem LLC | AA76059-100mg |
Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- |
150756-35-7 | 95% | 100mg |
$1408.00 | 2024-04-20 | |
| A2B Chem LLC | AA76059-500mg |
Acetic acid, 2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- |
150756-35-7 | 95% | 500mg |
$2795.00 | 2024-04-20 |
Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]-
Research Brief on Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- (CAS: 150756-35-7)
Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]-, with the CAS number 150756-35-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and fluorophenyl groups, has been the subject of recent studies due to its potential therapeutic applications. The compound's unique structure suggests possible interactions with various biological targets, making it a promising candidate for drug development.
Recent research has focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for 150756-35-7, highlighting improved yield and purity compared to previous methods. The study also explored the compound's binding affinity to serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. The researchers employed computational docking studies and in vitro assays to validate these interactions, providing a robust foundation for further investigation.
Another significant study, conducted by a team at the University of Cambridge (2024), investigated the pharmacokinetic properties of Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]-. The findings indicated favorable absorption and distribution profiles, with moderate metabolic stability. These properties are critical for its development as a therapeutic agent, particularly for central nervous system (CNS) targets. The study also noted the compound's ability to cross the blood-brain barrier, a key requirement for CNS-active drugs.
In addition to its pharmacological potential, 150756-35-7 has been evaluated for its safety profile. A preclinical toxicity study (2024) reported no significant adverse effects at therapeutic doses, although higher doses showed mild hepatotoxicity. These results underscore the need for careful dose optimization in future clinical trials. The study also highlighted the compound's selective action, minimizing off-target effects, which is a significant advantage in drug development.
Looking ahead, researchers are exploring the broader applications of this compound. A recent patent application (2024) describes its use in combination therapies for resistant bacterial infections, leveraging its unique chemical properties to enhance antibiotic efficacy. This innovative approach could address the growing challenge of antimicrobial resistance, positioning 150756-35-7 as a versatile tool in modern medicine.
In conclusion, Acetic acid,2-[2-[4-[bis(4-fluorophenyl)methyl]-1-piperazinyl]ethoxy]- (CAS: 150756-35-7) represents a promising avenue for pharmaceutical research. Its diverse biological activities, favorable pharmacokinetics, and safety profile make it a compelling candidate for further development. Continued research into its mechanisms of action and therapeutic potential will likely yield significant advancements in the treatment of neuropsychiatric and infectious diseases.
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